Cas no 72928-09-7 (1H-Benzimidazole,6-nitro-, hydrochloride (1:1))

• Product Name: 1H-Benzimidazole,6-nitro-, hydrochloride (1:1)
• CAS No: 72928-09-7
• MF: C₇H₆ClN₃O₂
• MW: 199.594439983368
• CID: 566527
• PubChem ID: 175294
• Update Time: 2025-04-19

1H-Benzimidazole,6-nitro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,6-nitro-, hydrochloride (1:1)
• 6-nitro-1H-benzimidazole,hydrochloride
• 1H-Benzimidazole, 5-nitro-, monohydrochloride
• 5-Nitro-1H-benzimidazole hydrochloride
• 5-Nitro-1H-benzimidazole monohydrochloride
• 6-nitro-1H-benzimidazole hydrochloride (1:1)
• 72928-09-7
• DTXSID9072658
• 1H-Benzimidazole, 6-nitro-, hydrochloride (1:1)
• NS00090334
• EINECS 277-051-2

• Inchi： 1S/C7H5N3O2.ClH/c11-10(12)5-1-2-6-7(3-5)9-4-8-6;/h1-4H,(H,8,9);1H
• InChI Key： BIKRVCZWEMDSGL-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC2=C(C=1)NC=N2)=O

Computed Properties

• Exact Mass: 199.01498
• Monoisotopic Mass: 199.0148541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Boiling Point: 475.7°C at 760 mmHg
• Flash Point: 241.5°C
• PSA: 71.82